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Compound of Interest

Compound Name: 1-(4-Bromophenyl)adamantane

CAS No.: 2245-43-4

Cat. No.: B1298462

Get Quote

Introduction: The Adamantane Scaffold in Modern
Drug Discovery
Adamantane, a distinctive tricyclic hydrocarbon, presents a rigid, diamondoid structure that has

become a privileged scaffold in medicinal chemistry.[1][2] Its initial application in the antiviral

drug amantadine marked the beginning of its extensive use in drug design.[3][4] The unique

physicochemical properties of the adamantane cage, particularly its high lipophilicity and steric

bulk, offer considerable advantages in developing novel therapeutics.[2][5]

Incorporating an adamantane moiety can significantly influence a drug candidate's

pharmacokinetic profile.[6][7] Its lipophilic character often enhances membrane permeability,

which can improve a drug's absorption, distribution, metabolism, and excretion (ADME)

properties.[8][9] The rigid, three-dimensional nature of adamantane provides a stable anchor

for pharmacophoric groups, allowing for precise orientation and optimal interaction with

biological targets.[8][9] A key feature of the adamantane core is its ability to sterically shield

adjacent functional groups from enzymatic degradation, thereby prolonging the drug's half-life

and enhancing its metabolic stability.[8][10][11]
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This guide offers a comparative analysis of the metabolic stability of adamantane-containing

compounds, supported by standardized in vitro experimental data. We will delve into the

primary metabolic pathways, detail the experimental protocols for assessing stability, and

provide insights into how structural modifications can influence the metabolic fate of these

promising therapeutic agents.

Core Principles of Adamantane Metabolism
The metabolic stability of a drug candidate is a critical determinant of its clinical success. For

adamantane-containing compounds, the primary route of metabolism is Phase I oxidation,

predominantly hydroxylation, catalyzed by cytochrome P450 (CYP) enzymes.[1][8][12] These

enzymes are abundant in the liver, the primary site of drug metabolism.[13]

The Role of Cytochrome P450 Enzymes
CYP enzymes, a superfamily of heme-containing monooxygenases, are responsible for the

oxidative metabolism of a vast array of xenobiotics, including a large proportion of therapeutic

drugs.[14] In the case of adamantane, these enzymes introduce hydroxyl groups onto the

carbon cage, increasing the compound's polarity and facilitating its subsequent elimination from

the body.[1][15]

The regioselectivity of hydroxylation on the adamantane scaffold is a key factor influencing its

metabolic rate.[1][16] The tertiary carbons (bridgehead positions) of the adamantane cage are

generally more susceptible to hydroxylation than the secondary carbons.[1][16] This is due to

the greater stability of the resulting tertiary radical intermediate formed during the catalytic cycle

of CYP enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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